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Compound of Interest

Compound Name: Methyl 4-iodobenzoate

Cat. No.: B147186 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount. This guide provides essential safety and

logistical information for the proper disposal of Methyl 4-iodobenzoate, ensuring laboratory

safety and environmental compliance.

Physicochemical and Hazard Data
Methyl 4-iodobenzoate is a beige, powder-like solid.[1] While comprehensive toxicological

properties have not been fully investigated, it is known to cause eye, skin, and respiratory tract

irritation.[2] It is also recognized as being toxic to aquatic life with long-lasting effects.[1]
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Property Value Source

Molecular Formula C8H7IO2 [1]

Molecular Weight 262.04 g/mol [1][3]

Appearance Beige Powder Solid [1]

Melting Point 112-116 °C [3]

CAS Number 619-44-3 [1]

Hazards

Causes eye, skin, and

respiratory irritation.[2] Toxic to

aquatic life with long-lasting

effects.[1]

[1][2]

Storage

Store in a cool, dry, well-

ventilated place. Keep

container tightly closed and

protected from light.[1][2]

[1][2]

Safe Handling and Personal Protective Equipment
(PPE)
To ensure personal safety when handling Methyl 4-iodobenzoate, the following personal

protective equipment should be utilized.
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PPE Specification

Eye Protection
Wear appropriate protective eyeglasses or

chemical safety goggles.

Hand Protection
Wear appropriate protective gloves (e.g., Nitrile

rubber, Neoprene) to prevent skin exposure.[1]

Respiratory Protection

Under normal use with adequate ventilation, no

respiratory protection is needed. For large-scale

use, emergencies, or if irritation is experienced,

use a NIOSH/MSHA or European Standard EN

136 approved respirator with a particle filter.[1]

Body Protection
Wear appropriate protective clothing to prevent

skin exposure.[1]

Facilities storing or utilizing this material should be equipped with an eyewash station and a

safety shower.[2]

Spill and Leak Containment Protocol
In the event of a spill, immediate and appropriate action is crucial to prevent contamination and

exposure.

Experimental Protocol for Spill Cleanup:

Ensure Proper Ventilation: Immediately ensure the area is well-ventilated to control airborne

dust levels.[2]

Evacuate Unnecessary Personnel: Limit access to the spill area to essential, properly

protected personnel.

Don Appropriate PPE: Before addressing the spill, equip yourself with the PPE detailed in

the table above.

Contain the Spill: Prevent further leakage or spillage if it is safe to do so. Do not let the

product enter drains.[4]
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Clean Up the Spill:

Carefully sweep up the spilled solid material.[1][2]

Avoid generating dusty conditions during cleanup.[2]

Place the swept-up material into a suitable, labeled container for disposal.[1][2]

Decontaminate the Area: Once the solid material is removed, decontaminate the spill area

according to standard laboratory procedures.

Wash Hands Thoroughly: After handling, wash hands and any exposed skin thoroughly.[2]

Proper Disposal Procedure
Methyl 4-iodobenzoate and its container must be disposed of as hazardous waste.[1]

Adherence to local, state, and federal regulations is mandatory.

Experimental Protocol for Disposal:

Waste Classification: Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste, as per US EPA guidelines in 40 CFR Parts

261.3.[2] Methyl 4-iodobenzoate waste is classified as hazardous.[1]

Containerization:

Collect waste Methyl 4-iodobenzoate in a suitable, properly labeled, and closed

container.

Contaminated packaging should be disposed of as unused product.[4]

Engage a Licensed Disposal Service: Arrange for disposal through a licensed professional

waste disposal service.[4]

Incineration (Preferred Method): The recommended method of disposal is to dissolve or mix

the material with a combustible solvent and burn it in a chemical incinerator equipped with an

afterburner and scrubber.[4]
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Environmental Precaution: Do not flush the material into surface water or any sewer system.

[1]
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Caption: Workflow for the proper disposal of Methyl 4-iodobenzoate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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